Cas no 2248304-81-4 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate
• CAS No: 2248304-81-4
• MF: C₂₂H₁₅NO₆S₂
• MW: 453.48760342598
• CID: 6240931
• PubChem ID: 165731437
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate
• 2248304-81-4
• EN300-6524804

• Inchi： 1S/C22H15NO6S2/c1-31(27,28)15-12-10-14(11-13-15)30-19-9-5-4-8-18(19)22(26)29-23-20(24)16-6-2-3-7-17(16)21(23)25/h2-13H,1H3
• InChI Key： LWNLOGZUVQNQCD-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)SC1=CC=CC=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O)(=O)=O

Computed Properties

• Exact Mass: 453.03407955g/mol
• Monoisotopic Mass: 453.03407955g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 132Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate (CAS No. 2248304-81-4)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate (CAS No. 2248304-81-4) is a specialized organic compound with a unique molecular structure that combines isoindole and benzoate functionalities. This compound has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug development and advanced material synthesis. The presence of both methanesulfonylphenyl and sulfanylbenzoate groups in its structure makes it a versatile intermediate for further chemical modifications.

The compound's CAS number 2248304-81-4 serves as a unique identifier, ensuring precise tracking and regulatory compliance in global chemical databases. Researchers and manufacturers often search for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate suppliers or CAS 2248304-81-4 technical data to source high-purity samples for experimental purposes. Its molecular formula and weight, along with detailed spectroscopic data (NMR, IR, MS), are critical for quality control and analytical verification.

One of the most intriguing aspects of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate is its potential role in targeted drug delivery systems. Recent studies have explored its use as a prodrug or bioconjugate, leveraging its stability and reactivity to enhance therapeutic efficacy. The isoindole-1,3-dione moiety, in particular, is known for its bioisosteric properties, making it a valuable scaffold in medicinal chemistry.

In the context of green chemistry and sustainable synthesis, researchers are investigating eco-friendly methods to produce CAS 2248304-81-4 with minimal environmental impact. Solvent-free reactions, catalytic processes, and energy-efficient protocols are being optimized to align with global sustainability goals. This aligns with the growing demand for environmentally benign chemical synthesis in both academia and industry.

The compound's physicochemical properties, such as solubility, melting point, and stability under various conditions, are crucial for its handling and storage. For instance, its sulfanylbenzoate group may impart specific solubility characteristics, which are vital for formulation scientists. These properties are often queried in databases under terms like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate solubility or CAS 2248304-81-4 stability data.

From a commercial perspective, the market for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate is expanding, driven by its applications in high-value chemical intermediates and specialty chemicals. Suppliers and distributors frequently update their catalogs to meet the demand for high-purity CAS 2248304-81-4, often highlighting batch-specific certificates of analysis (CoA) to ensure compliance with industry standards.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-[(4-methanesulfonylphenyl)sulfanyl]benzoate (CAS No. 2248304-81-4) represents a fascinating intersection of chemistry, pharmacology, and materials science. Its unique structural features and broad applicability make it a compound of enduring interest to researchers and industrial chemists alike. As scientific advancements continue, its role in innovative therapeutic agents and advanced materials is expected to grow, further solidifying its importance in modern chemistry.